Cas no 91724-73-1 (Isovaline, 4-methoxy-(7CI))

• Product Name: Isovaline, 4-methoxy-(7CI)
• CAS No: 91724-73-1
• MF: C₆H₁₃NO₃
• MW: 147.172322034836
• CID: 800058
• PubChem ID: 18323200
• Update Time: 2025-10-29

Isovaline, 4-methoxy-(7CI) Chemical and Physical Properties

Names and Identifiers

• Isovaline, 4-methoxy-(7CI)
• 2-AMINO-2-METHYL-4-METHOXY-BUTYRIC ACID
• 4-Methoxy-isovaline, 2-AMino-2-Methyl-4-Methoxy-butyric acid
• 4-METHOXY-ISOVALINE
• H-IVL(4-OME)-OH
• 2-amino-4-methoxy-2-methylbutanoic acid
• 2-Amino-4-methoxy-2-methylbutyric acid
• AKOS011137960
• 91724-73-1

• Inchi： 1S/C6H13NO3/c1-6(7,5(8)9)3-4-10-2/h3-4,7H2,1-2H3,(H,8,9)
• InChI Key： WOTCLVZZFBUGGO-UHFFFAOYSA-N
• SMILES： O(C)CCC(C(=O)O)(C)N

Computed Properties

• Exact Mass: 147.09000
• Monoisotopic Mass: 147.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 126
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -3
• Topological Polar Surface Area: 72.6Ų

Experimental Properties

• PSA: 72.55000
• LogP: 0.52520

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Isovaline, 4-methoxy-(7CI)

Recent Advances in the Study of Isovaline, 4-methoxy-(7CI) (CAS: 91724-73-1) in Chemical Biology and Pharmaceutical Research

Isovaline, 4-methoxy-(7CI) (CAS: 91724-73-1) is a non-proteinogenic amino acid derivative that has garnered significant attention in recent years due to its potential applications in chemical biology and pharmaceutical research. This compound, characterized by its unique structural features, has been the subject of numerous studies aimed at elucidating its biological activities, synthetic pathways, and therapeutic potential. The latest research highlights its role in modulating neurotransmitter systems, its potential as a chiral building block in organic synthesis, and its emerging applications in drug discovery.

Recent studies have focused on the synthesis and characterization of Isovaline, 4-methoxy-(7CI), with particular emphasis on its stereochemical properties and enantiomeric purity. Advanced spectroscopic techniques, including NMR and mass spectrometry, have been employed to confirm its molecular structure and purity. Researchers have also explored its interactions with biological targets, such as ionotropic glutamate receptors, suggesting its potential as a neuromodulator. These findings open new avenues for the development of novel therapeutic agents targeting neurological disorders.

In addition to its neurological applications, Isovaline, 4-methoxy-(7CI) has been investigated for its role in peptide synthesis and as a chiral auxiliary in asymmetric catalysis. Its ability to influence the stereochemical outcome of chemical reactions makes it a valuable tool in the synthesis of complex organic molecules. Recent publications have demonstrated its utility in the preparation of enantiomerically pure compounds, which are critical in the development of pharmaceuticals with improved efficacy and reduced side effects.

The pharmacological profile of Isovaline, 4-methoxy-(7CI) has also been a focal point of recent research. Preclinical studies have evaluated its pharmacokinetics, toxicity, and bioavailability, providing essential data for its potential use in drug development. Preliminary results indicate favorable pharmacokinetic properties, with good absorption and distribution profiles. However, further studies are needed to fully assess its safety and efficacy in clinical settings.

In conclusion, Isovaline, 4-methoxy-(7CI) (CAS: 91724-73-1) represents a promising compound in the fields of chemical biology and pharmaceutical research. Its unique structural and functional properties offer diverse applications, from neuromodulation to asymmetric synthesis. Ongoing research continues to uncover its potential, paving the way for future innovations in drug discovery and development. This brief highlights the latest advancements and underscores the importance of continued exploration of this intriguing molecule.